molecular formula C6H9N3O4S B8419811 [(2-Azido-3-methoxy-3-oxopropyl)sulfanyl]acetic acid CAS No. 88347-81-3

[(2-Azido-3-methoxy-3-oxopropyl)sulfanyl]acetic acid

Cat. No.: B8419811
CAS No.: 88347-81-3
M. Wt: 219.22 g/mol
InChI Key: ZRPBUHZCVKYWQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(2-Azido-3-methoxy-3-oxopropyl)sulfanyl]acetic acid is a useful research compound. Its molecular formula is C6H9N3O4S and its molecular weight is 219.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

88347-81-3

Molecular Formula

C6H9N3O4S

Molecular Weight

219.22 g/mol

IUPAC Name

2-(2-azido-3-methoxy-3-oxopropyl)sulfanylacetic acid

InChI

InChI=1S/C6H9N3O4S/c1-13-6(12)4(8-9-7)2-14-3-5(10)11/h4H,2-3H2,1H3,(H,10,11)

InChI Key

ZRPBUHZCVKYWQB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(CSCC(=O)O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.00 gram (4.70 mmoles) of the 2-chloro-3-carboxymethylmercapto-propionic acid methyl ester produced in Example 9 was stirred with 0.46 gram (7.08 mmoles) of sodium azide and 0.10 gram of Aliquat 336 in 2 ml of water for 15 hours at 50° C. After working up according to Example 2 there were obtained 0.91 gram (88% of theory) of 2-azido-3-carboxymethylmercapto-propionic acid methyl ester as an analytically pure material.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.46 g
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
catalyst
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.